Cas no 1798418-54-8 (3-Benzyloxy-5-hydroxyphenylpropenoic Acid Methyl Ester)

• Product Name: 3-Benzyloxy-5-hydroxyphenylpropenoic Acid Methyl Ester
• CAS No: 1798418-54-8
• CID: 4553733
• Update Time: 2025-10-31

3-Benzyloxy-5-hydroxyphenylpropenoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 3-Benzyloxy-5-hydroxyphenylpropenoic Acid Methyl Ester

Experimental Properties

• Solubility: Dichloromethane, Ethyl Acetate

Additional information on 3-Benzyloxy-5-hydroxyphenylpropenoic Acid Methyl Ester

Professional Introduction to 3-Benzyloxy-5-hydroxyphenylpropenoic Acid Methyl Ester (CAS No. 1798418-54-8)

3-Benzyloxy-5-hydroxyphenylpropenoic Acid Methyl Ester, identified by its CAS number 1798418-54-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of phenylpropenoic acid derivatives, which are widely studied for their potential biological activities and structural versatility. The presence of both benzyloxy and hydroxyl functional groups in its molecular structure imparts unique reactivity and binding properties, making it a valuable intermediate in the development of novel therapeutic agents.

The structural framework of 3-Benzyloxy-5-hydroxyphenylpropenoic Acid Methyl Ester consists of a propenoic acid core substituted with a benzyloxy group at the third position and a hydroxyl group at the fifth position of the phenyl ring. This arrangement not only enhances its solubility in various organic solvents but also facilitates its participation in diverse chemical transformations, including esterification, hydrolysis, and condensation reactions. Such characteristics make it a versatile building block for synthetic chemists aiming to develop complex molecular architectures.

In recent years, there has been a surge in research focused on phenylpropenoic acid derivatives due to their demonstrated pharmacological properties. Studies have highlighted their potential role in modulating inflammatory pathways, antioxidant activities, and even their interactions with specific enzyme targets. The hydroxyl group in 3-Benzyloxy-5-hydroxyphenylpropenoic Acid Methyl Ester is particularly noteworthy, as it can engage in hydrogen bonding interactions with biological targets, thereby influencing the compound's binding affinity and efficacy.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to introduce additional functional groups or to link it with other pharmacophores, thereby creating novel drug candidates. For instance, modifications at the benzyloxy moiety have been explored to enhance metabolic stability or to improve oral bioavailability, while alterations around the propenoic acid backbone can fine-tune physicochemical properties such as lipophilicity and solubility.

The methyl ester group attached to the carboxylic acid moiety further contributes to the compound's chemical diversity. This ester functionality can be readily hydrolyzed under mild acidic or basic conditions, allowing for facile conversion into the corresponding free carboxylic acid or its salts. Such transformations are crucial in medicinal chemistry, where pH-dependent solubility and stability often dictate drug formulation strategies.

Recent advancements in computational chemistry have also facilitated a deeper understanding of 3-Benzyloxy-5-hydroxyphenylpropenoic Acid Methyl Ester's behavior. Molecular modeling studies have predicted its binding modes with various biological targets, providing insights into potential therapeutic applications. For example, simulations have suggested that this compound might interact with enzymes involved in lipid metabolism or signal transduction pathways, which are implicated in chronic diseases such as diabetes and cardiovascular disorders.

The synthesis of 3-Benzyloxy-5-hydroxyphenylpropenoic Acid Methyl Ester typically involves multi-step organic reactions starting from commercially available aromatic precursors. Key synthetic steps often include Grignard reactions for introducing the benzyloxy group, followed by hydroxyl group incorporation via oxidation or hydrolysis techniques. The final esterification step is commonly achieved using methanol in the presence of an acid catalyst, ensuring high yield and purity.

In terms of applications, this compound has found utility not only as an intermediate but also as a reference standard for analytical purposes. Its well-defined structure and purity make it an ideal candidate for calibration curves in high-performance liquid chromatography (HPLC) or mass spectrometry (MS) analyses, ensuring accurate quantification of related compounds in pharmaceutical formulations.

The growing interest in natural product-inspired drug design has also spurred investigations into derivatives of 3-Benzyloxy-5-hydroxyphenylpropenoic Acid Methyl Ester that mimic bioactive molecules found in plants or microorganisms. By strategically modifying its core structure, chemists aim to uncover new pharmacological activities while maintaining favorable pharmacokinetic profiles.

Future research directions may explore green chemistry approaches to improve the sustainability of its synthesis. Catalytic methods using transition metals or biocatalysts could offer more efficient pathways while reducing environmental impact. Additionally, exploring alternative synthetic routes could lead to cost-effective production scales suitable for industrial applications.

In conclusion,3-Benzyloxy-5-hydroxyphenylpropenoic Acid Methyl Ester (CAS No. 1798418-54-8) represents a fascinating molecule with broad potential across multiple disciplines of chemical biology and drug discovery. Its unique structural features and reactivity profile position it as a cornerstone compound for developing innovative therapeutic strategies aimed at addressing complex diseases.